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Compound of Interest

Compound Name:
2-Amino-5-(diethylamino)toluene

Monohydrochloride

Cat. No.: B145706 Get Quote

An In-depth Technical Guide on 2-Amino-5-(diethylamino)toluene Monohydrochloride:

Molecular Weight and Purity

This technical guide provides a comprehensive overview of the molecular weight and purity of

2-Amino-5-(diethylamino)toluene Monohydrochloride (CAS No. 2051-79-8), a chemical

compound used in various industrial and research applications, including as an intermediate in

the synthesis of dyes. This document is intended for researchers, scientists, and professionals

in drug development and other relevant fields.

Core Compound Data
Quantitative data for 2-Amino-5-(diethylamino)toluene Monohydrochloride is summarized

in the table below for easy reference and comparison.
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Parameter Value Source(s)

Molecular Formula C₁₁H₁₉ClN₂ or C₁₁H₁₈N₂·HCl [1][2][3][4]

Molecular Weight
214.735 g/mol (NIST) 214.74

g/mol (Commercial Suppliers)
[1][2][3][4]

Purity (HPLC) >98.0% or 98-100% [2][4][5]

Purity (UV-VIS) 99-100% [6]

Appearance
White to brown powder or

crystals
[2][4][6]

Melting Point 250 °C (decomposes) [6]

Solubility Soluble in water [7][6]

Experimental Protocols for Purity Determination
The purity of 2-Amino-5-(diethylamino)toluene Monohydrochloride is most commonly

determined using High-Performance Liquid Chromatography (HPLC). Other methods such as

UV-VIS Spectroscopy, Infrared (IR) Spectroscopy, and solubility tests are also employed to

ensure the quality of the compound.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a general procedure for determining the purity of 2-Amino-5-
(diethylamino)toluene Monohydrochloride using reverse-phase HPLC with UV detection.

Objective: To separate and quantify impurities in a sample of 2-Amino-5-
(diethylamino)toluene Monohydrochloride to determine its purity.

Materials and Reagents:

2-Amino-5-(diethylamino)toluene Monohydrochloride sample

HPLC-grade acetonitrile
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HPLC-grade water

Trifluoroacetic acid (TFA) or other suitable buffer

Reference standard of 2-Amino-5-(diethylamino)toluene Monohydrochloride (if available)

Volumetric flasks, pipettes, and autosampler vials

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system equipped with:

Degasser

Binary or quaternary pump

Autosampler

Column oven

UV-Vis detector

Procedure:

Mobile Phase Preparation:

Mobile Phase A: 0.1% TFA in HPLC-grade water.

Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile.

Filter and degas both mobile phases before use.

Standard and Sample Preparation:

Standard Solution: Accurately weigh a known amount of the reference standard and

dissolve it in a suitable solvent (e.g., a mixture of Mobile Phase A and B) to a final

concentration of approximately 1 mg/mL.
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Sample Solution: Prepare the sample solution in the same manner as the standard

solution.

Chromatographic Conditions (Example):

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detection Wavelength: 254 nm (or a wavelength of maximum absorbance for the

compound).

Injection Volume: 10 µL.

Gradient Elution:

Time (min) % Mobile Phase A % Mobile Phase B

0 95 5

25 5 95

30 5 95

31 95 5

| 35 | 95 | 5 |

Analysis:

Inject the standard solution to determine the retention time of the main peak.

Inject the sample solution.

Integrate the peaks in the chromatogram.

Calculation of Purity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purity is typically calculated based on the area percent of the main peak relative to the

total area of all peaks in the chromatogram.

Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Purity Assessment by UV-VIS Spectroscopy
This method can be used as a supplementary technique to confirm the identity and estimate

the purity of the compound.

Objective: To measure the absorbance spectrum of the compound and compare it to a

reference or expected spectrum.

Procedure:

Prepare a dilute solution of the sample in a suitable solvent (e.g., water or ethanol).

Use a calibrated UV-VIS spectrophotometer to scan the absorbance of the solution over a

relevant wavelength range (e.g., 200-400 nm).

The resulting spectrum should show a maximum absorbance at a characteristic wavelength

for the compound. The shape of the spectrum can be compared to a reference standard.

Purity can be estimated by comparing the absorbance of the sample at a specific wavelength

to that of a known concentration of a pure standard.

Structural Confirmation by Infrared (IR) Spectroscopy
IR spectroscopy is used to confirm the presence of key functional groups in the molecule,

thereby verifying its identity.

Objective: To obtain an infrared spectrum of the compound and confirm that it conforms to the

expected structure.[5][7][6]

Procedure:

The sample (typically in solid form) is prepared as a KBr pellet or a mineral oil mull.
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The IR spectrum is recorded using an FTIR spectrometer.

The positions and shapes of the absorption bands are compared to a reference spectrum or

correlated with the expected functional groups of 2-Amino-5-(diethylamino)toluene
Monohydrochloride.

Workflow and Pathway Visualizations
The following diagrams illustrate the general workflow for the quality control and analysis of a

chemical sample like 2-Amino-5-(diethylamino)toluene Monohydrochloride.
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Figure 1: General Workflow for Chemical Purity Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b145706?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi?ID=C2051798&Type=IR-SPEC&Index=1
https://cymitquimica.com/products/3B-A0289/2-amino-5-diethylaminotoluene-monohydrochloride/
https://webbook.nist.gov/cgi/inchi?ID=C2051798&Mask=80
https://www.tcichemicals.com/AT/en/p/A0289
https://www.tcichemicals.com/AT/en/p/A0289
https://www.myskinrecipes.com/shop/th/aniline-derivatives/72664--2-amino-5-diethylaminotoluene-monohydrochloride.html
https://www.myskinrecipes.com/shop/th/aniline-derivatives/72664--2-amino-5-diethylaminotoluene-monohydrochloride.html?SubmitCurrency=1&id_currency=9
https://www.myskinrecipes.com/shop/en/aniline-derivatives/72664--2-amino-5-diethylaminotoluene-monohydrochloride.html
https://www.benchchem.com/product/b145706#2-amino-5-diethylamino-toluene-monohydrochloride-molecular-weight-and-purity
https://www.benchchem.com/product/b145706#2-amino-5-diethylamino-toluene-monohydrochloride-molecular-weight-and-purity
https://www.benchchem.com/product/b145706#2-amino-5-diethylamino-toluene-monohydrochloride-molecular-weight-and-purity
https://www.benchchem.com/product/b145706#2-amino-5-diethylamino-toluene-monohydrochloride-molecular-weight-and-purity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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